Cas no 1097648-74-2 (majusimine A)

• Product Name: majusimine A
• CAS No: 1097648-74-2
• MF: C₄₅H₄₇NO₁₅
• MW: 841.852394342422
• CID: 6765389
• Update Time: 2024-03-03

majusimine A Chemical and Physical Properties

Names and Identifiers

• (-)-Majusimine A
• Majusimine A
• majusimine A

• Inchi： 1S/C45H47NO15/c1-20-28-31(60-41(53)26-15-11-9-12-16-26)29-36-45-34(30(46(36)8)38(57-23(4)50)44(29,37(20)56-22(3)49)35(45)32(28)55-21(2)48)43(7,19-47)39(58-24(5)51)33(40(45)59-25(6)52)61-42(54)27-17-13-10-14-18-27/h9-19,28-40H,1H2,2-8H3/t28-,29+,30+,31+,32+,33-,34+,35+,36+,37-,38+,39-,40+,43-,44-,45+/m0/s1
• InChI Key： CTAGOEYJISDADM-MYWZGQKXSA-N
• SMILES： C=C1[C@H]2[C@H]([C@@H]3[C@@H]4[C@@]56[C@@H]([C@H]([C@@H]([C@@]([C@H]5[C@H]([C@H]([C@@]3([C@H]6[C@@H]2OC(C)=O)[C@H]1OC(C)=O)OC(C)=O)N4C)(C)C=O)OC(C)=O)OC(C1C=CC=CC=1)=O)OC(C)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 61
• XLogP3: 2.838

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Atisane diterpenoids